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Introduction
cis-1,2-Dichloroethylene (cis-1,2-DCE) is a chlorinated organic compound frequently detected

as a contaminant in groundwater. It is often an intermediate product of the anaerobic

biodegradation of more highly chlorinated solvents such as tetrachloroethylene (PCE) and

trichloroethylene (TCE).[1] Due to its persistence and potential health risks, the remediation of

cis-1,2-DCE-contaminated groundwater is a significant environmental concern. This document

provides an overview of current applications and detailed protocols for studying the remediation

of cis-1,2-DCE in groundwater, with a focus on both biological and abiotic treatment

methodologies.

Bioremediation of cis-1,2-Dichloroethylene
Bioremediation harnesses the metabolic processes of microorganisms to degrade or transform

contaminants. In the case of cis-1,2-DCE, both anaerobic and aerobic pathways have been

extensively studied.

Anaerobic Bioremediation: Reductive Dechlorination
Under anaerobic conditions, the primary bioremediation pathway for cis-1,2-DCE is reductive

dechlorination. This process involves the sequential removal of chlorine atoms, transforming
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cis-1,2-DCE to vinyl chloride (VC) and finally to non-toxic ethene.[1] Microorganisms such as

Dehalococcoides mccartyi play a crucial role in this process, utilizing chlorinated compounds as

electron acceptors.[2][3]

Aerobic Bioremediation: Oxidation
Aerobic bacteria can also degrade cis-1,2-DCE, often using it as a sole carbon and energy

source.[4] This oxidative degradation pathway is a promising remediation strategy as it can

lead to the complete mineralization of the contaminant to carbon dioxide and water, avoiding

the accumulation of harmful intermediates like vinyl chloride.[5]

Abiotic Remediation of cis-1,2-Dichloroethylene
Abiotic remediation involves the use of chemical or physical processes to transform

contaminants. For cis-1,2-DCE, common approaches include the use of zero-valent iron (ZVI)

and other reactive minerals.

Zero-Valent Iron (ZVI)
Zero-valent iron is a strong reducing agent that can abiotically degrade cis-1,2-DCE. The

reaction involves the transfer of electrons from the iron surface to the chlorinated molecule,

leading to its dechlorination. Modified ZVI, such as sulfidated or biochar-supported ZVI, has

shown enhanced reactivity and removal efficiency for cis-1,2-DCE.[6]

Reactive Minerals
Certain naturally occurring minerals, such as magnetite and pyrite, can also contribute to the

abiotic degradation of cis-1,2-DCE under anaerobic conditions.[7][8] These minerals can

facilitate reductive dechlorination, although the rates may be slower compared to those

achieved with engineered systems like ZVI barriers.

Data Presentation
Table 1: Quantitative Data from Bioremediation Studies
of cis-1,2-DCE
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Study
Type

Microorg
anism/Co
nsortium

Initial
cDCE
Concentr
ation

Treatmen
t
Condition
s

Degradati
on
Rate/Effic
iency

Final
Products

Referenc
e

Aquifer

Microcosm

s

Dehalococ

coides

mccartyi

(Dhc)

5 mg/L

Anaerobic,

bioaugmen

ted with

varying

Dhc cell

densities

(10³ to 10⁸

cells/mL)

Rate

coefficient

(kcDCE) of

10⁻⁴ day⁻¹

at low Dhc

densities

Vinyl

Chloride,

Ethene

[2][3]

Groundwat

er

Microcosm

s

Indigenous

Aerobic

Bacteria

Up to 100

mg/L

Aerobic,

cDCE as

sole

carbon

source, pH

~7, 4-23°C

Growth

yield of

12.5 ± 1.9

g of

protein/Mol

of cDCE;

Doubling

time of 53

± 2 h at

23°C

Mineralizati

on (CO₂)
[4]

Landfill

Leachate

Sediment

Culture

Clostridium

sp. strain

DC1

Not

specified
Anaerobic

Complete

dechlorinati

on

Chloride

ions

(stoichiome

tric

release)

[9]

Freshwater

Wetland

Sediment

Microcosm

s

Indigenous

microorgan

isms

Not

specified

Methanoge

nic and

Sulfate-

reducing

Faster

degradatio

n under

methanoge

nic

conditions

Vinyl

Chloride,

Ethene

[10]
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Table 2: Quantitative Data from Abiotic Remediation
Studies of cis-1,2-DCE

Study
Type

Reactive
Material

Initial
cDCE
Concentr
ation

Treatmen
t
Condition
s

Transfor
mation/R
emoval
Efficiency

Final
Products

Referenc
e

Fractured

Sandstone

Microcosm

s

Typical

Sandstone
~40 mg/L

Anaerobic,

120 days

incubation

11-14%

transformat

ion to

¹⁴CO₂, 1-

3% to

soluble

products

CO₂,

Soluble

Products

[8]

Fractured

Sandstone

Microcosm

s

Pyrite-rich

Sandstone
~40 mg/L

Anaerobic,

120 days

incubation

2-4%

transformat

ion to

¹⁴CO₂, 1%

to soluble

products

CO₂,

Soluble

Products

[8]

Laboratory

Batch

Study

Sulfur- and

Biochar-

modified

Zero-

Valent Iron

(ZVI-BC-S)

Not

specified

Not

specified

62.0%

removal of

cDCE

Not

specified
[6]

Experimental Protocols
Protocol 1: Anaerobic Microcosm Study for
Bioremediation of cis-1,2-DCE
Objective: To assess the potential for anaerobic biodegradation of cis-1,2-DCE by a microbial

consortium.

Materials:
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Anaerobic glove box

Serum bottles (160 mL) with butyl rubber stoppers and aluminum crimp seals

Groundwater and sediment from the contaminated site

cis-1,2-Dichloroethylene (neat or as a standard solution)

Electron donor (e.g., lactate, ethanol)

Nutrient medium (if required)

Syringes and needles

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer

(GC/MS)

Procedure:

Microcosm Setup: Inside an anaerobic glove box, add a known amount of sediment and

groundwater to each serum bottle.

Spiking: Spike the microcosms with a known concentration of cis-1,2-DCE. A set of control

microcosms should be prepared (e.g., killed controls with autoclaved sediment/water).

Amendment: If biostimulation is being tested, add an electron donor and/or nutrients.[11]

Incubation: Seal the bottles and incubate them in the dark at a constant temperature

representative of the groundwater environment.

Sampling: Periodically, remove a headspace or liquid sample from each microcosm using a

gas-tight syringe.

Analysis: Analyze the samples for the concentration of cis-1,2-DCE and its degradation

products (vinyl chloride, ethene) using GC-FID or GC/MS.[12][13]

Data Interpretation: Plot the concentration of cis-1,2-DCE over time to determine the

degradation rate.
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Protocol 2: Abiotic Degradation of cis-1,2-DCE using
Zero-Valent Iron
Objective: To evaluate the effectiveness of ZVI for the abiotic degradation of cis-1,2-DCE.

Materials:

Batch reactors or columns

Zero-Valent Iron (ZVI) particles (e.g., micro or nanoscale)

cis-1,2-Dichloroethylene-contaminated water

Inert gas (e.g., nitrogen) for purging

Shaker table or column pump

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer

(GC/MS)

Procedure:

Reactor Setup: For batch experiments, add a known mass of ZVI to a reactor containing the

contaminated water. For column experiments, pack a column with a mixture of ZVI and sand.

Deoxygenation: Purge the reactor or column with an inert gas to create anaerobic conditions.

Reaction Initiation: Introduce the cis-1,2-DCE contaminated water to the reactor or pump it

through the column at a constant flow rate.

Incubation/Operation: For batch tests, place the reactors on a shaker table. For column

tests, maintain a continuous flow.

Sampling: Collect aqueous samples from the batch reactor or the column effluent at regular

intervals.

Analysis: Analyze the samples for the concentration of cis-1,2-DCE and potential

degradation products.[12][13]
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Data Analysis: Calculate the removal efficiency and degradation rate constant.

Mandatory Visualization
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Caption: Anaerobic reductive dechlorination pathway of chlorinated ethenes.
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Caption: Experimental workflow for a microcosm bioremediation study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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